Cas no 1805458-38-1 (Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate)

• Product Name: Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate
• CAS No: 1805458-38-1
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948123
• Update Time: 2025-06-08

Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)9-4-10(14)8(6-13)3-7(9)5-12/h3-4,14H,2,5H2,1H3
• InChI Key： WCENRWOHPTZVPI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=CC=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate

Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate (CAS No. 1805458-38-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate, identified by its CAS number 1805458-38-1, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its utility in the synthesis of various biologically active molecules. The presence of both bromomethyl and cyano functional groups, alongside a hydroxyl moiety, makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate molecule exhibits a distinct chemical profile that facilitates its use in multiple synthetic pathways. The bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse side chains or heterocyclic structures. Concurrently, the cyano group can undergo reduction to an amine or participate in condensation reactions, further expanding its synthetic versatility. The hydroxyl group, on the other hand, can engage in etherification or esterification processes, providing additional avenues for structural diversification.

In the context of contemporary pharmaceutical research, the< strong>Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate has been employed in the development of various drug candidates. For instance, its incorporation into heterocyclic scaffolds has led to the discovery of compounds with potential antimicrobial and anti-inflammatory properties. Recent studies have highlighted its role in synthesizing derivatives that exhibit inhibitory activity against specific enzymes implicated in metabolic disorders. These findings underscore the compound's importance as a precursor in the quest for novel therapeutics.

The< strong>CAS No. 1805458-38-1 designation ensures precise identification and traceability of this compound, which is crucial for regulatory compliance and quality control purposes. Manufacturers and researchers relying on this intermediate benefit from its well-documented properties and standardized synthesis protocols. The compound's stability under various storage conditions further enhances its practicality in laboratory and industrial settings.

Advances in synthetic methodologies have also contributed to the growing utility of< strong>Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled more efficient and selective modifications of this intermediate. These innovations have not only streamlined the synthesis process but also opened new possibilities for generating structurally complex molecules with enhanced pharmacological profiles.

The< strong>2-bromomethyl and< strong>4-cyano functional groups within the< strong>Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate framework are particularly noteworthy for their reactivity. The bromomethyl moiety can be selectively functionalized to introduce a wide range of substituents, including amino, alkoxy, and thioether groups. This flexibility is instrumental in generating libraries of compounds for high-throughput screening applications. Meanwhile, the cyano group can be converted into an amine or carboxylic acid through reduction or hydrolysis, respectively, allowing for further derivatization and optimization.

The< strong>5-hydroxy group adds another layer of functionality to this compound, enabling it to participate in hydrogen bonding interactions and influence the solubility and bioavailability of derived molecules. This feature has been exploited in designing prodrugs and formulations aimed at improving therapeutic efficacy. Additionally, the hydroxyl group can serve as a site for glycosylation or other carbohydrate-based modifications, which are common strategies in drug development to enhance metabolic stability and target specificity.

In recent years, there has been a surge in interest regarding green chemistry principles in pharmaceutical synthesis. The< strong>Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate, with its well-established synthetic routes and minimal byproduct generation, aligns well with these sustainable practices. Researchers are increasingly exploring solvent-free reactions and catalytic methods to reduce waste and energy consumption while maintaining high yields. Such efforts not only contribute to environmental conservation but also enhance cost-effectiveness in drug production.

The< strong>CAS No. 1805458-38-1 compound has also found applications beyond traditional pharmaceuticals. Its structural motifs are reminiscent of natural products found in plants and microorganisms, prompting investigations into its potential as a precursor for bioactive natural product analogs. By leveraging computational chemistry tools and biosynthetic pathways inspired by nature, scientists are able to design molecules with tailored biological activities.

The future prospects of< strong>Ethyl 2-bromomethyl-4-cyano-5-hydroxybenzoate appear promising as new methodologies continue to emerge. Advances in automation and artificial intelligence are expected to further streamline its synthesis and application in drug discovery programs. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will likely lead to innovative uses of this versatile intermediate.